Methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate

• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.2 g/mol
• IUPAC Name: methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C17H16BrNO4/c1-10-4-5-11(17(21)23-3)8-15(10)19-16(20)13-9-12(22-2)6-7-14(13)18/h4-9H,1-3H3,(H,19,20)
• InChI Key: YNSZOVHIAJUCAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=C(C=CC(=C2)OC)Br

Description

Methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate is a useful research compound. Its molecular formula is C17H16BrNO4 and its molecular weight is 378.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-amino-4-methylbenzoate (3.18 g), 2-bromo-5-methoxybenzene-1-carbonyl chloride (4.8 g) and triethylamine (5.4 ml) in THF (45 ml) were stirred at room temperature for 2.5 hour and then concentrated. The residue was dissolved in ethyl acetate and washed with 1N HCl, water, brine, dried (magnesium sulfate) and concentrated. The residue was recrystallised from hot ethyl acetate, washed with ether, and air dried to yield methyl 3-[(2-bromo-5-methoxybenzoyl)amino]-4-methylbenzoate as a white solid (5.36 g); NMR Spectrum: (DMSOd6) 2.39 (s, 3H), 3.83 (s, 3H), 3.87 (s, 3H), 7.02 (m, 1H), 7.23 (d, 1H), 7.42 (d, 1H), 7.60 (d, 1H), 7.75 (m, 1H), 8.12 (s, 1H), 10.06 (s, 1H); Mass Spectrum: M+H+ 377.